Cas no 953719-97-6 (N-(3-Aminophenyl)-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-(3-Aminophenyl)-2-(4-methoxyphenoxy)acetamide
• CAS No: 953719-97-6
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 1072772
• PubChem ID: 16781198
• Update Time: 2025-04-20

N-(3-Aminophenyl)-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)-2-(4-methoxyphenoxy)acetamide
• 953719-97-6
• AKOS000137029

• MDL： MFCD09727894
• Inchi： 1S/C15H16N2O3/c1-19-13-5-7-14(8-6-13)20-10-15(18)17-12-4-2-3-11(16)9-12/h2-9H,10,16H2,1H3,(H,17,18)
• InChI Key： WTDDEMCMWNCSLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(NC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

N-(3-Aminophenyl)-2-(4-methoxyphenoxy)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT